Cas no 56266-79-6 (1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-phenoxy-)

1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-phenoxy- structure
56266-79-6 structure
Product Name:1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-phenoxy-
CAS No:56266-79-6
MF:C14H5Cl3N2O
MW:323.561300039291
CID:349382
PubChem ID:22104059
Update Time:2025-04-19

1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-phenoxy-
    • 3,4,6-trichloro-5-phenoxybenzene-1,2-dicarbonitrile
    • 56266-79-6
    • DTXSID20622465
    • 3,5,6-Trichloro-l,2-dicyano-4-phenoxybenzene
    • 3,5,6-Trichloro-1,2-dicyano-4-phenoxybenzene
    • SCHEMBL8694197
    • LAXOPMROGSFCJQ-UHFFFAOYSA-N
    • Inchi: 1S/C14H5Cl3N2O/c15-11-9(6-18)10(7-19)12(16)14(13(11)17)20-8-4-2-1-3-5-8/h1-5H
    • InChI Key: LAXOPMROGSFCJQ-UHFFFAOYSA-N
    • SMILES: ClC1C(C#N)=C(C#N)C(=C(C=1OC1C=CC=CC=1)Cl)Cl

Computed Properties

  • Exact Mass: 321.94695
  • Monoisotopic Mass: 321.946746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 56.8Ų

Experimental Properties

  • PSA: 56.81

1,2-Benzenedicarbonitrile, 3,4,6-trichloro-5-phenoxy- Related Literature

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